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Compound of Interest

Compound Name: Coronene-d12

Cat. No.: B580172

For researchers, scientists, and professionals in drug development and environmental analysis,
this guide provides in-depth technical information on Coronene-d12, a deuterated polycyclic
aromatic hydrocarbon (PAH). This document outlines its key properties and common
applications, particularly its role as an internal standard in analytical chemistry.

Core Properties of Coronene-d12

Coronene-d12 is a deuterated form of coronene, a seven-ring polycyclic aromatic
hydrocarbon. Its physical and chemical properties are summarized in the table below.
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Property Value
CAS Number 16083-32-2[1][2][3][4][5]
Molecular Formula C24D12
Molecular Weight 312.43 g/mol
Coronene-d12 (8Cl,9Cl), Coronene D12,
Synonyms 1,2,3,4,5,6,7,8,9,10,11,12-

dodecadeuteriocoronene

Chemical Purity

Typically =297%

Physical Form

Neat solid

Store at room temperature, protected from light
Storage ]
and moisture

Analytical Applications and Experimental Workflow

Coronene-d12 is primarily utilized as an internal standard in analytical methodologies for the
detection and quantification of PAHs in various environmental matrices. Its deuteration makes it
chemically similar to the non-deuterated coronene, but with a distinct mass, allowing for
accurate quantification via mass spectrometry.

A typical experimental workflow for the analysis of PAHs using Coronene-d12 as an internal
standard is depicted below. This process generally involves sample preparation, spiking with
the internal standard, extraction, cleanup, and subsequent analysis by a chromatographic
technique coupled with a mass spectrometer.

Sample Preparation

Extraction & Cleanup Analysis
Spike with
Environmental Sample Coronene-d12 Solvent Extraction Sample Cleanup Instrumental Analysis Data Processing &
(e.g., soil, water, air) (internal Standard) (e.g., Soxhlet, SPE) (e.g., Column Chromatography) (e.g., GC-MS, HPLC-MS) Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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